Cas no 2305079-51-8 (2-Trifluoromethyl-azetidine Tosylate)

• Product Name: 2-Trifluoromethyl-azetidine Tosylate
• CAS No: 2305079-51-8
• MF: C₁₁H₁₄F₃NO₃S
• MW: 297.293972492218
• MDL: MFCD31693558
• CID: 4776524
• Update Time: 2026-02-26

2-Trifluoromethyl-azetidine Tosylate Chemical and Physical Properties

Names and Identifiers

• 2-Trifluoromethyl-azetidine Tosylate
• 2-(Trifluoromethyl)azetidine tosylate
• SB35686
• 2-(Trifluoromethyl)azetidine 4-methylbenzenesulfonate

• MDL： MFCD31693558
• Inchi： 1S/C7H8O3S.C4H6F3N/c1-6-2-4-7(5-3-6)11(8,9)10;5-4(6,7)3-1-2-8-3/h2-5H,1H3,(H,8,9,10);3,8H,1-2H2
• InChI Key： CDFFBCXHVADOPM-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)O.FC(C1CCN1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 294
• Topological Polar Surface Area: 74.8

Additional information on 2-Trifluoromethyl-azetidine Tosylate

Introduction to 2-Trifluoromethyl-azetidine Tosylate (CAS No. 2305079-51-8)

2-Trifluoromethyl-azetidine Tosylate (CAS No. 2305079-51-8) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a trifluoromethyl group with an azetidine ring and a tosylate leaving group. These structural features make it an attractive candidate for various applications, particularly in the development of novel drugs and therapeutic agents.

The trifluoromethyl group is known for its strong electron-withdrawing properties, which can significantly influence the chemical and biological behavior of molecules. In the context of 2-Trifluoromethyl-azetidine Tosylate, this group enhances the compound's stability and metabolic resistance, making it a valuable building block in the synthesis of pharmaceuticals. The azetidine ring, on the other hand, is a four-membered heterocycle that provides additional structural rigidity and conformational constraints, which can be crucial for optimizing the binding affinity and selectivity of drug candidates.

The tosylate leaving group is a common functional group used in organic synthesis, particularly in nucleophilic substitution reactions. It is known for its excellent leaving group ability and stability under various reaction conditions. In 2-Trifluoromethyl-azetidine Tosylate, the tosylate group facilitates the formation of new chemical bonds, making this compound a useful intermediate in the synthesis of complex molecules.

Recent studies have highlighted the potential of 2-Trifluoromethyl-azetidine Tosylate in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that compounds derived from 2-Trifluoromethyl-azetidine Tosylate exhibit potent activity against certain types of cancer cells. The trifluoromethyl group has been found to enhance the cytotoxicity of these compounds, while the azetidine ring contributes to their ability to selectively target cancer cells over normal cells.

In another study, published in Bioorganic & Medicinal Chemistry Letters, scientists explored the use of 2-Trifluoromethyl-azetidine Tosylate as a precursor for developing antiviral agents. The results indicated that derivatives of this compound showed promising activity against several viral strains, including influenza and herpes simplex viruses. The tosylate group played a crucial role in facilitating the synthesis of these antiviral agents, highlighting its importance as a versatile leaving group.

Beyond its applications in drug discovery, 2-Trifluoromethyl-azetidine Tosylate has also been investigated for its potential use in materials science. Research conducted at the University of California, Berkeley, demonstrated that this compound can be used as a building block for creating advanced materials with unique properties. The combination of the trifluoromethyl group and azetidine ring provides these materials with enhanced thermal stability and mechanical strength, making them suitable for various industrial applications.

In summary, 2-Trifluoromethyl-azetidine Tosylate (CAS No. 2305079-51-8) is a multifaceted compound with significant potential in multiple scientific disciplines. Its unique structural features make it an invaluable tool for researchers working in medicinal chemistry, pharmaceutical development, and materials science. As ongoing research continues to uncover new applications and properties of this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.